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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B8817157 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the proper management of chromium chloride waste streams.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with chromium chloride? A1: Chromium (III)

chloride is classified as harmful if swallowed and may induce an allergic skin reaction.[1][2] It is

also corrosive to many metals and is recognized as being toxic to aquatic life with long-lasting

effects.[1][2] While trivalent chromium (Cr(III)) is the most stable form, it is crucial to be aware

of the potential for oxidation to the highly toxic and carcinogenic hexavalent chromium (Cr(VI))

under specific conditions.[3]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling chromium
chloride waste? A2: When handling chromium chloride waste, personnel must wear

chemical splash goggles, suitable chemical-resistant gloves (nitrile or natural rubber are

recommended), and a laboratory coat or a chemical-resistant apron. In scenarios where dust or

aerosols could be generated, a NIOSH-approved respirator is required. All handling of

chromium chloride should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

Q3: What are the correct storage procedures for chromium chloride waste? A3: Chromium
chloride waste must be stored in a cool, dry, and well-ventilated area. The waste must be kept
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in a tightly sealed and clearly labeled container that is resistant to corrosion. It is imperative to

store this waste separately from incompatible materials, which include strong oxidizing agents,

lithium, and nitrogen.

Q4: Can I dispose of small quantities of chromium chloride waste down the sanitary sewer?

A4: No, under no circumstances should chromium chloride waste be disposed of down the

drain. It is regulated as a hazardous waste and is known to be toxic to aquatic organisms.

Q5: What is the designated EPA hazardous waste code for chromium? A5: The U.S.

Environmental Protection Agency (EPA) has assigned the hazardous waste code D007 to

chromium. This code must be used on all hazardous waste manifests for chromium-containing

waste.
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Problem Solution

A small amount of solid chromium chloride has

been spilled outside of a fume hood.

1. Evacuate and Secure: Immediately alert

personnel in the vicinity and restrict access to

the affected area. 2. Wear PPE: Before initiating

cleanup, don appropriate PPE, including gloves,

goggles, a lab coat, and a respirator if the

material is dusty. 3. Clean-up: Carefully sweep

the solid material to prevent generating dust and

place it into a sealed, appropriately labeled

container for hazardous waste. 4.

Decontaminate: After the bulk material is

removed, wash the spill area thoroughly with

soap and water. 5. Disposal: All cleanup

materials, including contaminated wipes and

PPE, must be disposed of as hazardous waste.

During waste treatment, the solution remains

orange/yellow after adding a reducing agent,

instead of turning green. (This may indicate the

presence of unreacted hexavalent chromium).

1. Verify pH: The chemical reduction of Cr(VI) to

Cr(III) is most efficient in a highly acidic medium,

typically between pH 2.0 and 3.0. An elevated

pH can significantly slow or halt the reaction.

Carefully add an acid, such as sulfuric acid, to

adjust the pH. 2. Add More Reducing Agent: An

insufficient amount of the reducing agent (e.g.,

sodium metabisulfite) may have been added.

Add more of the agent in small portions until the

color change is complete and stable. 3. Assess

for Interferences: Complex waste streams may

contain substances that interfere with the

reduction process. If the issue persists, consult

your institution's Environmental Health and

Safety (EHS) department for further analysis

and guidance.

A precipitate fails to form after adjusting the pH

of a treated trivalent chromium solution to an

alkaline state.

1. Confirm pH Level: The precipitation of

chromium (III) hydroxide requires an alkaline

pH, typically 8.0 or higher. Use a calibrated pH

meter to confirm that the target pH has been

achieved and is stable. 2. Allow for Reaction
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Time: The precipitation process may not be

instantaneous. Ensure the solution is stirred for

an adequate period after pH adjustment. 3.

Consider Chelating Agents: The presence of

chelating or complexing agents in the waste

stream can sequester chromium (III) ions and

prevent their precipitation, even at the correct

pH. This situation may require specialized

treatment protocols; contact your EHS office for

assistance.

Quantitative Data Summary
Table 1: Regulatory and Occupational Exposure Limits
for Chromium

Parameter Limit Regulation/Agency

OSHA Permissible Exposure

Limit (PEL) - TWA
0.5 mg/m³ (as Cr) 29 CFR 1910.1000 Table Z-1

NIOSH Recommended

Exposure Limit (REL) - TWA
0.5 mg/m³ (as Cr) NIOSH

ACGIH Threshold Limit Value

(TLV) - TWA
0.5 mg/m³ (as Cr) ACGIH

EPA Hazardous Waste Code D007 40 CFR 261.24

EPA Toxicity Characteristic

Leaching Procedure (TCLP)

Limit

5.0 mg/L 40 CFR 261.24

Table 2: Key Parameters for Chemical Treatment of
Aqueous Chromium Waste
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Parameter
Recommended
Value/Range

Purpose

pH for Cr(VI) Reduction 2.0 - 3.0

Optimizes the rate of reduction

of hexavalent chromium to the

trivalent state.

ORP for Cr(VI) Reduction 200 - 300 mV

Serves as an endpoint

indicator for the completion of

the reduction reaction.

pH for Cr(III) Precipitation > 8.0

Facilitates the precipitation of

trivalent chromium as insoluble

chromium hydroxide.

Experimental Protocols
Protocol 1: Bench-Scale Chemical Treatment of
Aqueous Chromium Chloride Waste
This protocol details a standard method for treating aqueous waste containing chromium. The

primary steps involve the reduction of any potential hexavalent chromium (Cr(VI)) to trivalent

chromium (Cr(III)), followed by the precipitation of Cr(III) as chromium hydroxide.

Materials:

Aqueous chromium chloride waste

Sodium metabisulfite (Na₂S₂O₅)

Sulfuric acid (H₂SO₄), concentrated

Sodium hydroxide (NaOH) solution (e.g., 50%)

Calibrated pH meter

Oxidation-Reduction Potential (ORP) meter (recommended)

Magnetic stir plate and stir bar
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Appropriate glass beakers

Required PPE (chemical fume hood, goggles, gloves, lab coat)

Procedure:

Preparation: All steps must be performed in a chemical fume hood. Measure the volume of

the chromium waste solution and place it in an appropriately sized beaker on a magnetic stir

plate. Begin stirring the solution.

Acidification (Reduction Step): While stirring, slowly and carefully add concentrated sulfuric

acid to the waste solution to lower the pH to a range of 2.0 to 3.0. This process is

exothermic; add the acid dropwise to control the temperature.

Chemical Reduction: Begin the slow addition of sodium metabisulfite to the acidified solution.

If any Cr(VI) is present (typically indicated by a yellow to orange color), the solution will

transition to a green color, characteristic of Cr(III) ions. Continue adding the reducing agent

until the green color is stable. If using an ORP meter, the target endpoint is typically between

200-300 mV.

Precipitation: Once the reduction is complete, slowly add the sodium hydroxide solution to

raise the pH to above 8.0. This will cause the trivalent chromium to precipitate out of the

solution as chromium (III) hydroxide (Cr(OH)₃), a grayish-green solid.

Flocculation and Settling: Continue to stir the mixture for approximately 15-30 minutes to

allow for complete precipitation. Turn off the stirrer and let the solid precipitate settle to the

bottom of the beaker. This may take several hours.

Separation and Disposal: Carefully decant the supernatant liquid. The remaining chromium

hydroxide sludge is considered hazardous waste. Both the sludge and the supernatant must

be collected in separate, sealed, and labeled containers for disposal through your

institution's hazardous waste management program.

Visualizations
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Caption: General workflow for the safe handling of chromium chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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